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Compound of Interest

Compound Name: 1-(4-Fluorobenzoyl)piperidin-4-one

Cat. No.: B1336085

Technical Guide: 1-(4-Fluorobenzoyl)piperidin-4-
one

CAS Number: 648895-46-9 Molecular Formula: C12H12FNO2
This technical guide provides a comprehensive overview of 1-(4-Fluorobenzoyl)piperidin-4-
one, a versatile building block for researchers, scientists, and drug development professionals.

The document outlines its chemical properties, synthesis, and known biological applications,
with a focus on its role in medicinal chemistry and neuroscience.

Physicochemical and Quantitative Data

The following table summarizes the key physicochemical properties of 1-(4-
Fluorobenzoyl)piperidin-4-one.
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Property Value Reference
CAS Number 648895-46-9 [1]
Molecular Formula C12H12FNO2 [1]
Molecular Weight 221.23 g/mol [1]
Melting Point 96-102 °C [1]
Purity > 99% [1]
Storage Conditions 0-8°C [1]

Synthesis and Experimental Protocols

While a specific detailed protocol for the synthesis of 1-(4-Fluorobenzoyl)piperidin-4-one is

not readily available in the public domain, the synthesis of structurally similar piperidin-4-ones

is well-documented. A common and adaptable method is the N-acylation of a piperidin-4-one

precursor. Below is a representative experimental protocol for a related compound, which can

be adapted for the synthesis of the title compound.

Representative Experimental Protocol: Synthesis of 1-Benzoyl-4-piperidone

This protocol describes the synthesis of 1-Benzoyl-4-piperidone and can be adapted by

substituting benzoyl chloride with 4-fluorobenzoyl chloride.

Materials:

Anhydrous potassium carbonate

Dry N,N-Dimethylformamide (DMF)

4-Fluorobenzoyl chloride

Ethyl acetate

Brine solution

4-Piperidone monohydrate hydrochloride
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e Anhydrous sodium sulfate
Procedure:

o A mixture of 4-piperidone monohydrate hydrochloride (1 equivalent) and anhydrous
potassium carbonate (3.5 equivalents) in dry DMF is stirred for 30 minutes at room
temperature.

¢ 4-Fluorobenzoyl chloride (1.1 equivalents) is added dropwise to the reaction mixture.
e The reaction is heated at 65°C for 14 hours.

 After cooling to room temperature, the mixture is filtered and quenched with ice water.
e The resulting mixture is extracted with ethyl acetate.

e The combined organic layers are washed with water followed by brine.

e The organic phase is dried over anhydrous sodium sulfate and the solvent is evaporated
under reduced pressure to yield the crude product.

e The crude product can be further purified by column chromatography or recrystallization.

Biological Activity and Applications

1-(4-Fluorobenzoyl)piperidin-4-one serves as a key intermediate in the synthesis of various
pharmaceuticals and is a valuable tool in neuroscience research.[1]

Pharmaceutical Development: This compound is a crucial building block in the development of
analgesics and anti-inflammatory drugs.[1] The piperidin-4-one scaffold is a common feature in
many biologically active molecules.

Neuroscience Research: Derivatives of 1-(4-Fluorobenzoyl)piperidin-4-one are utilized in
studies investigating the modulation of neurotransmitter systems.[1] The fluorobenzoyl group
can influence the binding affinity and selectivity of these compounds for various receptors in the
central nervous system (CNS). Research on related compounds suggests potential
applications in understanding and treating neurological disorders.[2][3]
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Chemical Synthesis: As a versatile building block, this compound enables the creation of
complex molecular structures for drug discovery.[1] The ketone and the tertiary amine
functionalities offer multiple points for chemical modification.

Biochemical Assays: Researchers utilize 1-(4-Fluorobenzoyl)piperidin-4-one and its
derivatives in various biochemical assays to evaluate their biological activity and to identify new
therapeutic targets.[1]

The following diagram illustrates a general workflow for the synthesis and biological evaluation
of piperidin-4-one derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(4-Fluorobenzoyl)piperidin-4-one CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336085#1-4-fluorobenzoyl-piperidin-4-one-cas-
number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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